4H-Furo[3,2-b]indole-2-carbonyl chloride

• CAS RN: 61088-21-9
• Molecular Formula: C11H6ClNO2
• Molecular Weight: 219.62 g/mol
• IUPAC Name: 4H-furo[3,2-b]indole-2-carbonyl chloride
• InChI: InChI=1S/C11H6ClNO2/c12-11(14)9-5-8-10(15-9)6-3-1-2-4-7(6)13-8/h1-5,13H
• InChI Key: XTDAIQGUHANKKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=C(O3)C(=O)Cl

Description

4H-Furo[3,2-b]indole-2-carbonyl chloride is a useful research compound. Its molecular formula is C11H6ClNO2 and its molecular weight is 219.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethyl furo[3,2-b]indole-2-carboxylate (10 g), 10% aqueous sodium hydroxide solution (100 ml) was added, then the mixture was stirred for an hour at 60° C. The resulting solution was acidified with hydrochloric acid, and the precipitate formed was collected by filtration to give furo[3,2-b]indole-2-carboxylic acid (8.5 g). To furo[3,2-b]-indole-2-carboxylic acid (8.5 g), thionyl chloride (40 ml) and benzene (50 ml) were added, the resulting solution was refluxed for 5 hours, and the excess amounts of thionyl chloride and the benzene were evaporated to give furo[3,2-b]indole-2-carbonyl chloride (7.1 g).